Cas no 32503-27-8 (Tetrabutylammonium hydrogensulfate)

• Product Name: Tetrabutylammonium hydrogensulfate
• CAS No: 32503-27-8
• MF: C₁₆H₃₇NO₄S
• MW: 339.534284353256
• MDL: MFCD00011637
• CID: 53908
• PubChem ID: 24849572
• Update Time: 2025-11-06

Tetrabutylammonium hydrogensulfate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium hydrogensulfate
• IPC-TBA-HS
• TBAHS
• TETRABUTYLAMMONIUM BISULFATE
• TETRABUTYLAMMONIUM HYDROGEN SULPHATE
• TETRA-N-BUTYLAMMONIUM HYDROGENSULFATE
• TETRA-N-BUTYLAMMONIUM HYDROGEN SULPHATE
• 1-Butanaminium, N,N,N-tributyl-, sulfate (1:1)
• n,n,n-tributyl-1-butanaminiusulfate(1:1)
• TETRABUTYLAMM.HYDROGENSULPHATE
• Tetrabutylammonium bisulfate solution
• Tetrabutylammonium bisulfate, Concentrate
• TetrabutylAmmoniumHydrogenSulfateForSynthesis
• TetrabutylAmmoniumHydrogenSulfateForHplc
• tetrabutylammonium hydrogen sulfate solution
• Tetrabutylammonium Hydrogen Sulfate [Reagent for Ion-Pair Chromatography]
• hydrogen sulfate,tetrabutylazanium
• Tetrabutylammonium H
• n,n,n-tributyl-1-butanaminiumhydrogen sulfate
• TBA
• tetrabutylazanium hydrogen sulfate
• Tetrabutylammonium sulfate (1:1)
• tetrabutylammoniumhydrogensulphate
• Tetrabutylammonium (hydrogensulfate)
• EINECS 251-068-5
• FT-0653847
• tetra-n-butyl ammonium bisulphate
• tetra-n-butyl ammonium hydrogensulfate
• tetra n-butylammonium hydrogensulfate
• tetra-n-butylammonium bisulfate
• tetrabutyl-ammoniumhydrogensulfate
• (n-Bu)4NHSO4
• tetrabutylamonium hydrogen sulfate
• Ammonium, tetrabutyl-, sulfate (1:1)
• tetrabutylamonium hydrogensulfate
• tetra-butylammonium hydrogensulphate
• 32503-27-8
• BCP24462
• tetra-n-butyl ammonium bisulfate
• tetrabutylammonium hydrogensulphate
• TETRABUTYLAMMONIUMHYDROGENSULFATE
• T0835
• DTXSID4067690
• I0368
• Tetrabutyl-ammonium hydrogen sulfate
• tetrabutyl ammonium hydrogen sulfate
• Tetrabutyl ammonium hydrogen sulphate
• TETRA BUTYL AMMONIUM HYDROGEN SULPHATE
• KCU8DU7VEL
• STR02186
• CS-W019970
• (Bu)4NHSO4
• tetrabutylammonium hydrosulfate
• tetra n butylammonium bisulfate
• AKOS015892722
• tetra-butylammonium hydrogensulfate
• D70413
• tetra-n-Butylammonium hydrogen sulfate
• tetrabutylammonium hydrogen sulfate salt
• SHFJWMWCIHQNCP-UHFFFAOYSA-M
• tetra-n-butyl-ammonium hydrogen sulphate
• hydrogensulfate tetra n-butylammonium
• tetra-n-butylammonium hydrogensulfat
• HY-Y1045
• n-Bu4NHSO4
• tetrabutylammoniumbisulfate
• C16H37NO4S
• (nBu)4NHSO4
• tetrabutylammonium bisulphate
• Tetrabutylammonium hydrogensulfate; TBAHS
• tetra-n-butyl-ammoniumhydrogensulfate
• tetra-n-butyl ammonium hydrogen sulphate
• Tetrabutyl ammonium bisulfate
• J-018763
• tetra-butylammonium hydrogen sulfate
• tetra-n-butylammonium hydrogensulphate
• tetra n-butylammonium hydrogensulphate
• tetrabutyl ammonium bisulphate
• tetrabutylamonium hydrogensulphate
• tetra-butyl-ammonium hydrogen sulfate
• tetra n-butyl ammonium hydrogensulfate
• tetran-butylammonium hydrogen sulfate
• tetra(n-butyl)ammonium bisulfate
• tetra n-butylammonium hydrogen sulfate
• CHEMBL1079247
• tetrabutyl-ammonium hydrogen-sulphate
• Tetrabutylammonium hydrogen sulfate
• tetrabutylammoniumhydrogen sulphate
• hydrogen sulfate;tetrabutylazanium
• MFCD00011637
• tetrabutyl-ammonium hydrogensulfate
• tetra-n butylammonium bisulfate
• tetra-n-butylammonium bisulphate
• tetrabuthylammonium hydrogensulfate
• tetra-n -butylammonium hydrogen sulfate
• tetra-n-butyl ammonium hydrogen sulfate
• EN300-35958
• nBu4NHSO4
• Tetrabutylammonium hydrogen sulfate, for ion pair chromatography for HPLC
• BP-12611
• tetrabutyl-ammonium hydrogen-sulfate
• tetrabutyl-ammonium hydrogen sulphate
• tetrabutylammoniumhydrogen sulfate
• tetra n-butylammonium bisulfate
• tetrabutyl ammonium hydrogensulfate
• Bu4NHSO4
• SY001880
• Tetrabutylammonium hydrogen sulfate,99%
• 1ST002120
• DB-050391

• MDL： MFCD00011637
• Inchi： 1S/C16H36N.H2O4S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-5(2,3)4/h5-16H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： SHFJWMWCIHQNCP-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 3599663

Computed Properties

• Exact Mass: 339.24400
• Monoisotopic Mass: 242.284775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or off white crystals
• Density: 1.01
• Melting Point: 169-171 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 1-2 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble10% (w/v), clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents.
• PSA: 85.81000
• LogP: 5.08900
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic
• Color/Form: ~55% in H2O
• Vapor Pressure: No data available

Tetrabutylammonium hydrogensulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Tetrabutylammonium hydrogensulfate

Recent Advances in the Application of Tetrabutylammonium Hydrogensulfate (32503-27-8) in Chemical and Pharmaceutical Research

Tetrabutylammonium hydrogensulfate (CAS: 32503-27-8) has emerged as a versatile reagent in modern chemical and pharmaceutical research. This quaternary ammonium salt plays a crucial role as a phase-transfer catalyst in various organic transformations, particularly in the synthesis of biologically active compounds. Recent studies have highlighted its unique properties that make it particularly valuable in asymmetric synthesis, green chemistry applications, and pharmaceutical manufacturing processes.

A 2023 study published in the Journal of Organic Chemistry demonstrated the exceptional catalytic efficiency of tetrabutylammonium hydrogensulfate in the synthesis of chiral pharmaceutical intermediates. The research team achieved remarkable enantioselectivity (up to 98% ee) in the phase-transfer catalyzed alkylation reactions, attributing this success to the optimal balance of lipophilicity and hydrogen-bonding capacity provided by the hydrogensulfate anion. This breakthrough has significant implications for the production of enantiomerically pure drugs, potentially reducing production costs while improving therapeutic efficacy.

In pharmaceutical formulation research, tetrabutylammonium hydrogensulfate has shown promise as an excipient for enhancing drug solubility. A recent patent application (WO2023051234) describes its use in improving the bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). The compound's dual functionality as both a solubilizing agent and a stabilizer makes it particularly attractive for novel drug delivery systems, especially for oral formulations of BCS Class II and IV drugs.

Environmental considerations have also driven innovation in the application of 32503-27-8. A 2024 study in Green Chemistry demonstrated its effectiveness as a recyclable catalyst in aqueous media, achieving over 90% recovery rates through simple extraction methods. This development addresses growing concerns about the environmental impact of phase-transfer catalysts while maintaining high reaction yields in key pharmaceutical manufacturing steps.

Analytical chemistry applications have also benefited from recent advances with tetrabutylammonium hydrogensulfate. Researchers have developed novel HPLC methods utilizing this compound as an ion-pairing agent, significantly improving the separation of polar pharmaceuticals. The method has been successfully applied to the analysis of complex biological matrices, offering improved sensitivity and resolution compared to traditional approaches.

Looking forward, the unique properties of tetrabutylammonium hydrogensulfate (32503-27-8) continue to inspire innovative applications across chemical and pharmaceutical research. Its combination of catalytic efficiency, formulation benefits, and emerging green chemistry credentials position it as a valuable tool in the development of next-generation pharmaceuticals and sustainable chemical processes. Ongoing research is exploring its potential in continuous flow chemistry systems and biocatalytic processes, suggesting that its full potential is yet to be realized.